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Compound of Interest

Compound Name: 2-Amino-p-cresol Hydrochloride

Cat. No.: B1274106 Get Quote

A Comparative Guide for Researchers and Drug
Development Professionals
Introduction: 2-Amino-p-cresol, also known as 2-amino-4-methylphenol, is a versatile aromatic

intermediate with significant applications in the synthesis of dyes, colorants, and potentially in

the pharmaceutical and agrochemical industries. Its bifunctional nature, possessing both an

amino and a hydroxyl group, allows for a range of chemical transformations. This guide

provides an objective comparison of 2-Amino-p-cresol's performance against common

alternatives in its primary applications, supported by available experimental data and detailed

methodologies.

I. Application in Dye Synthesis
2-Amino-p-cresol is a key precursor for several classes of dyes, including fluorescent whitening

agents, mordant dyes, and reactive dyes. Its performance in these applications is

benchmarked against other common intermediates.

A. Fluorescent Whitening Agents (FWAs)
2-Amino-p-cresol is instrumental in the production of certain fluorescent whitening agents,

which are used to enhance the brightness of textiles and paper.

Comparison with Alternatives: A primary alternative in the broader class of aminophenols for

dye synthesis is p-aminophenol. While direct quantitative comparisons for FWA synthesis are
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not extensively available in public literature, a general comparison can be drawn based on their

chemical properties.

Data Presentation:

Feature 2-Amino-p-cresol
p-Aminophenol
(Alternative)

Remarks

Purity of Commercial

Product
Typically ≥98%[1]

High purity grades

available

Purity is a critical

factor for consistent

reaction yields and

final product quality.

Key Functional

Groups

Amino, Hydroxyl,

Methyl
Amino, Hydroxyl

The methyl group in 2-

Amino-p-cresol can

influence the solubility

and electronic

properties of the final

dye molecule.

Reported Use in

FWAs

Key precursor for

agents like

Fluorescent Whitening

Agent DT

Used in the synthesis

of various azo dyes[2]

Specific performance

data for FWAs from p-

aminophenol is limited

for direct comparison.

Experimental Protocol: General Synthesis of a Benzoxazole-based FWA

A common pathway for synthesizing fluorescent whitening agents from 2-Amino-p-cresol

involves the formation of a benzoxazole ring.

Condensation: React 2-Amino-p-cresol with a suitable carboxylic acid or its derivative (e.g.,

an acid chloride or anhydride) in a high-boiling point solvent such as xylene or under solvent-

free melt conditions.

Cyclization: The resulting intermediate undergoes cyclization, often with the elimination of

water, to form the benzoxazole ring. This step is typically acid-catalyzed.
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Purification: The crude FWA is purified by recrystallization from a suitable solvent to achieve

the desired purity for commercial applications.

Logical Relationship Diagram: FWA Synthesis Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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